(4-Formyl-2-iodo-6-methoxyphenyl) 2-phenylacetate

• IUPAC Name: (4-formyl-2-iodo-6-methoxyphenyl) 2-phenylacetate
• InChI: InChI=1S/C16H13IO4/c1-20-14-8-12(10-18)7-13(17)16(14)21-15(19)9-11-5-3-2-4-6-11/h2-8,10H,9H2,1H3
• InChI Key: RQPQHBAQPCCXSV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=O)I)OC(=O)CC2=CC=CC=C2
• Molecular Formula: C16H13IO4
• Molecular Weight: 396.18 g/mol

Description

(4-Formyl-2-iodo-6-methoxyphenyl) 2-phenylacetate is an organic compound with the molecular formula C16H13IO4. It is characterized by the presence of a formyl group, an iodine atom, and a methoxy group on a phenyl ring, along with a phenylacetate moiety. This compound is of interest in various fields of scientific research due to its unique chemical structure and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Formyl-2-iodo-6-methoxyphenyl) 2-phenylacetate typically involves multi-step organic reactions. One common method is the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst and a base. The reaction conditions are generally mild and tolerant of various functional groups.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

(4-Formyl-2-iodo-6-methoxyphenyl) 2-phenylacetate undergoes various types of chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The formyl group can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The iodine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Nucleophiles such as amines, thiols, or alkoxides

Major Products Formed

Oxidation: Carboxylic acids

Reduction: Alcohols

Substitution: Various substituted phenylacetates

Scientific Research Applications

(4-Formyl-2-iodo-6-methoxyphenyl) 2-phenylacetate has several applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and in cross-coupling reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (4-Formyl-2-iodo-6-methoxyphenyl) 2-phenylacetate involves its interaction with specific molecular targets and pathways. The formyl group can participate in nucleophilic addition reactions, while the iodine atom can undergo substitution reactions. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• (4-Formyl-2-iodo-6-methoxyphenoxy)acetate
• 2-Formyl-3-iodo-6-methoxyphenyl acetate

Uniqueness

(4-Formyl-2-iodo-6-methoxyphenyl) 2-phenylacetate is unique due to the presence of both a formyl group and a phenylacetate moiety, which confer distinct reactivity and potential applications. Its iodine atom also allows for versatile substitution reactions, making it a valuable intermediate in organic synthesis.